Cas no 899734-53-3 (N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide)

• Product Name: N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide
• CAS No: 899734-53-3
• MF: C₂₆H₂₄N₄O₄S
• MW: 488.558164596558
• CID: 5486245
• Update Time: 2025-06-08

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

• Inchi： 1S/C26H24N4O4S/c1-17-7-8-21(15-18(17)2)25-28-29-26(34-25)27-24(31)20-9-11-23(12-10-20)35(32,33)30-14-13-19-5-3-4-6-22(19)16-30/h3-12,15H,13-14,16H2,1-2H3,(H,27,29,31)
• InChI Key： VNTDGWRHOXHAQR-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C(C)=C2)O1)(=O)C1=CC=C(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)C=C1

Additional information on N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide

Introduction to N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide (CAS No. 899734-53-3)

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide is a highly sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 899734-53-3, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric elements. The presence of both the 1,3,4-oxadiazole and 1,2,3,4-tetrahydroisoquinoline moieties in its structure suggests potential therapeutic applications in modulating various biological pathways. The benzamide moiety further enhances its pharmacological profile by contributing to solubility and bioavailability.

The structural design of this compound is a testament to the growing sophistication in drug discovery strategies. The combination of the 1,3,4-oxadiazole ring system and the tetrahydroisoquinoline scaffold is particularly noteworthy. The oxadiazole ring is known for its stability and ability to engage in hydrogen bonding interactions with biological targets, while the tetrahydroisoquinoline moiety is a well-established pharmacophore in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. The benzamide group serves as a linker that not only connects these two pharmacophoric units but also provides additional functionalization possibilities.

In recent years, there has been a surge in interest regarding the development of multifunctional therapeutic agents that can target multiple disease pathways simultaneously. N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide embodies this trend by incorporating multiple pharmacophores into a single molecular entity. This approach has the potential to enhance therapeutic efficacy while minimizing side effects by achieving greater selectivity and target engagement.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 1,3,4-tetrahydroisoquinoline scaffold typically requires careful consideration of cyclization conditions and protecting group strategies to prevent unwanted side reactions. Similarly, the incorporation of the 1,2,3,4-tetrahydroisoquinoline-2-sulfonyl group necessitates specialized synthetic methodologies to achieve optimal regioselectivity and functional group compatibility.

The 3D conformational analysis of N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)benzamide using computational chemistry techniques has revealed valuable insights into its binding interactions with potential biological targets. These studies suggest that the compound can adopt multiple conformations that are favorable for binding to protein receptors involved in various disease processes. This flexibility is crucial for achieving high affinity and specificity in drug-receptor interactions.

The pharmacological profile of this compound has been preliminarily evaluated through in vitro assays targeting key enzymes and receptors implicated in neurological disorders. Initial results indicate that it exhibits inhibitory activity against several enzymes known to be involved in neurotransmitter metabolism. This suggests potential therapeutic applications in conditions such as depression and neurodegenerative diseases where modulation of neurotransmitter levels is beneficial.

The role of computational modeling in optimizing the pharmacological properties of N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(1,2,3，tetrahydroisoquinoline） - 2 - sulfonyl benzamide has been instrumental in guiding synthetic modifications aimed at enhancing potency and selectivity. Molecular docking studies have identified key residues on target proteins that interact with different regions of the compound’s structure. These insights have been used to design analogs with improved binding affinities and reduced off-target effects.

The development of novel delivery systems for this compound has also been explored to enhance its bioavailability and therapeutic efficacy. Lipid-based nanoparticles have shown promise in delivering such complex molecules across biological barriers efficiently. These formulations not only improve absorption but also allow for targeted delivery to specific tissues or organs where the compound’s action is most needed.

The regulatory aspects associated with the development and commercialization of N - 5 - ( 3 , 4 - dimethylphenyl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 4 - ( 1 , 2 , 3 , 4 - tetrahydroisoquinoline ) - 2 - sulfonyl benzamide have been carefully navigated through collaboration with regulatory agencies worldwide. Compliance with Good Manufacturing Practices (GMP) ensures that all production processes meet stringent quality standards required for pharmaceutical use. Additionally， rigorous preclinical testing protocols have been established to evaluate safety profiles before human clinical trials commence.

The future directions for research on this compound include further exploration into its mechanism(s) of action through both biochemical assays and animal models representative of human diseases it may treat effectively。 Long-term studies will be necessary to assess chronic toxicity profiles as well as potential drug-drug interactions when co-administered alongside other therapeutic agents commonly prescribed today。